Cas no 62992-48-7 (2,5-Piperazinedione, 1,4-diacetyl-3,6-bis(phenylmethylene)-)

• Product Name: 2,5-Piperazinedione, 1,4-diacetyl-3,6-bis(phenylmethylene)-
• CAS No: 62992-48-7
• MF: C₂₂H₁₈N₂O₄
• MW: 374.389325618744
• CID: 427859
• PubChem ID: 71381593
• Update Time: 2025-04-19

2,5-Piperazinedione, 1,4-diacetyl-3,6-bis(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 1,4-diacetyl-3,6-bis(phenylmethylene)-
• 1,4-diacetyl-3,6-dibenzylidenepiperazine-2,5-dione
• DTXSID90804034
• 62992-48-7

• Inchi： 1S/C22H18N2O4/c1-15(25)23-19(13-17-9-5-3-6-10-17)22(28)24(16(2)26)20(21(23)27)14-18-11-7-4-8-12-18/h3-14H,1-2H3
• InChI Key： LGMYVPMKHQEBFB-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC=CC=2)N(C(C)=O)C(C(=CC2C=CC=CC=2)N1C(C)=O)=O

Computed Properties

• Exact Mass: 374.12674
• Monoisotopic Mass: 374.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.76